Cas no 109789-39-1 (Pentaethylene Glycol Dimethanesulfonate)

• Product Name: Pentaethylene Glycol Dimethanesulfonate
• CAS No: 109789-39-1
• MF: C₁₂H₃₀O₁₂S₂
• MW: 430.489403247833
• CID: 824263
• PubChem ID: 57346669
• Update Time: 2025-06-07

Pentaethylene Glycol Dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Pentaethylene Glycol Dimethanesulfonate
• Pentaethylene Glycol
• 2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethanol,methanesulfonic acid
• Pentaethylene Glycol DiMesylate
• 3,6,9,12-Tetraoxatetradecane-1,14-diol 1,14-DiMethanesulfonate
• Methanesulfonic acid--3,6,9,12-tetraoxatetradecane-1,14-diol (2/1)
• 3,6,9,12-Tetraoxatetradecane-1,14-diol 1,14-Dimethanesulfonate; Pentaethylene Glycol Dimesylate;
• 109789-39-1
• 2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethanol;methanesulfonic acid
• SCHEMBL4148519
• DTXSID40721227
• 3,6,9,12-Tetraoxatetradecane-1,14-diol, dimethanesulfonate
• AKOS030239657

• Inchi： 1S/C10H22O6.2CH4O3S/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12;2*1-5(2,3)4/h11-12H,1-10H2;2*1H3,(H,2,3,4)
• InChI Key： RZWHFBDTVDZPJE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.S(C)(=O)(=O)O.O(CCOCCO)CCOCCOCCO

Computed Properties

• Exact Mass: 394.09700
• Monoisotopic Mass: 430.11786874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203Ų

Experimental Properties

• PSA: 140.42000
• LogP: 1.16680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentaethylene Glycol Dimethanesulfonate

Recent Advances in Pentaethylene Glycol Dimethanesulfonate (CAS: 109789-39-1) Research: A Comprehensive Review

Pentaethylene Glycol Dimethanesulfonate (CAS: 109789-39-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structure and properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development, particularly as a crosslinking agent or alkylating agent. Recent research has focused on its mechanism of action, stability, and efficacy in various biological systems, making it a critical area of investigation for advancing therapeutic strategies.

One of the key areas of research involving Pentaethylene Glycol Dimethanesulfonate is its role in the synthesis of novel drug conjugates. Studies have demonstrated its utility in linking therapeutic agents to targeting moieties, thereby enhancing drug delivery precision. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of antibody-drug conjugates (ADCs), where it served as a stable linker, improving the pharmacokinetics and reducing off-target effects. The study reported a significant increase in tumor-specific drug accumulation, underscoring the compound's potential in oncology.

Another notable advancement is the exploration of Pentaethylene Glycol Dimethanesulfonate in gene therapy. Research conducted by a team at MIT in 2024 revealed its effectiveness as a non-viral vector for gene delivery. The compound's ability to form stable complexes with nucleic acids while minimizing cytotoxicity was a breakthrough, offering a safer alternative to viral vectors. This finding opens new avenues for treating genetic disorders and has sparked further investigations into its application in CRISPR-Cas9 systems.

In addition to its therapeutic applications, recent studies have also investigated the compound's stability and degradation profiles. A 2023 paper in Chemical Research in Toxicology detailed a comprehensive analysis of its hydrolytic stability under physiological conditions. The results indicated that Pentaethylene Glycol Dimethanesulfonate exhibits remarkable stability at neutral pH but undergoes controlled degradation in acidic environments, a property that can be leveraged for targeted drug release in tumor microenvironments.

Despite these promising findings, challenges remain in the widespread adoption of Pentaethylene Glycol Dimethanesulfonate. Issues such as scalability of synthesis, potential immunogenicity, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps, with several clinical trials currently in Phase I/II to evaluate its safety and efficacy in humans. The outcomes of these trials are eagerly anticipated and could pave the way for regulatory approval and commercialization.

In conclusion, Pentaethylene Glycol Dimethanesulfonate (CAS: 109789-39-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in drug conjugates, gene therapy, and targeted drug delivery highlight its potential to revolutionize therapeutic approaches. However, continued research is essential to overcome existing challenges and fully realize its clinical potential. This review underscores the importance of interdisciplinary collaboration to advance the understanding and application of this compound in medicine.